Cas no 1091-27-6 (10H-Phenoxaphosphine,10-phenyl-, 10-oxide)
1091-27-6 structure
Product Name:10H-Phenoxaphosphine,10-phenyl-, 10-oxide
CAS No:1091-27-6
MF:C18H13O2P
MW:292.268385648727
CID:222622
PubChem ID:258362
Update Time:2025-04-19
10H-Phenoxaphosphine,10-phenyl-, 10-oxide Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenoxaphosphine,10-phenyl-, 10-oxide
- 10-phenylphenoxaphosphinine 10-oxide
- 10H-Phenoxaphosphine, 10-oxide
- 10-Phenyl-10H-phenoxaphosphin-10-oxid
- 10-phenyl-10H-phenoxaphosphin-10-oxide
- 10-phenyl-10H-phenoxaphosphine 10-oxide
- 10-Phenylphenoxaphosphin-10-oxid (IIa)
- 10-Phenylphenoxaphosphine 10-oxide
- AC1L5YSF
- AC1Q6TDV
- AR-1C0287
- CTK4A6342
- NSC87210
- Phenoxaphosphine, 10-oxide
- SCHEMBL19276652
- 1091-27-6
- DTXSID30293100
- NSC-87210
-
- Inchi: 1S/C18H13O2P/c19-21(14-8-2-1-3-9-14)17-12-6-4-10-15(17)20-16-11-5-7-13-18(16)21/h1-13H
- InChI Key: XTSYWNMFJLRCLW-UHFFFAOYSA-N
- SMILES: P1(C2C=CC=CC=2)(C2C=CC=CC=2OC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 292.06539
- Monoisotopic Mass: 292.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 490.4°C at 760 mmHg
- Flash Point: 263.6°C
- Refractive Index: 1.664
- PSA: 26.3
- LogP: 3.43170
10H-Phenoxaphosphine,10-phenyl-, 10-oxide Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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